2-methyl-6-propan-2-yl-1H-pyrimidin-4-one

• IUPAC Name: 2-methyl-6-propan-2-yl-1H-pyrimidin-4-one
• InChI: InChI=1S/C8H12N2O/c1-5(2)7-4-8(11)10-6(3)9-7/h4-5H,1-3H3,(H,9,10,11)
• InChI Key: BPNVGKGRJUTRJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=O)C=C(N1)C(C)C
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol

Description

2-methyl-6-propan-2-yl-1H-pyrimidin-4-one is a unique chemical compound with various applications in scientific research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-6-propan-2-yl-1H-pyrimidin-4-one involves several steps, including the use of specific reagents and controlled reaction conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [reaction type] with [reagents].

Step 3: Final product isolation and purification using [techniques].

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include:

Batch Processing: Utilizing large reactors to carry out the synthesis in batches.

Continuous Flow Processing: Employing continuous flow reactors for more efficient production.

Chemical Reactions Analysis

Types of Reactions

2-methyl-6-propan-2-yl-1H-pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form [products].

Reduction: Reaction with reducing agents to yield [products].

Substitution: Involvement in substitution reactions with [reagents] to produce [products].

Common Reagents and Conditions

Oxidation: Common oxidizing agents include [agents], typically under [conditions].

Reduction: Reducing agents such as [agents] are used under [conditions].

Substitution: Reagents like [agents] are employed under [conditions].

Major Products

The major products formed from these reactions include [products], which have significant applications in various fields.

Scientific Research Applications

2-methyl-6-propan-2-yl-1H-pyrimidin-4-one has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to understand [biological processes].

Medicine: Investigated for potential therapeutic uses in treating [medical conditions].

Industry: Utilized in the production of [industrial products].

Mechanism of Action

The mechanism of action of 2-methyl-6-propan-2-yl-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. This includes:

Molecular Targets: Binding to [specific proteins or enzymes].

Pathways: Modulating [biochemical pathways] to exert its effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-methyl-6-propan-2-yl-1H-pyrimidin-4-one include [compound names]. These compounds share certain structural features but differ in their specific properties and applications.

Uniqueness

This compound is unique due to its [distinctive properties], which make it particularly useful in [specific applications]. This sets it apart from other similar compounds in the field.